Cas no 5471-38-5 (1-Propanone,1-(4-methoxy-1-naphthalenyl)-)

• Product Name: 1-Propanone,1-(4-methoxy-1-naphthalenyl)-
• CAS No: 5471-38-5
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 377855
• PubChem ID: 230789
• Update Time: 2025-04-19

1-Propanone,1-(4-methoxy-1-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(4-methoxy-1-naphthalenyl)-
• 1-(4-methoxynaphthalen-1-yl)propan-1-one
• NSC-26072
• AKOS000346132
• 5471-38-5
• DTXSID60970018
• 1-Propanone, 1-(4-methoxy-1-naphthalenyl)-
• SCHEMBL4097579
• RRWUTJXRXYJZKO-UHFFFAOYSA-N
• NSC26072

• Inchi： 1S/C14H14O2/c1-3-13(15)11-8-9-14(16-2)12-7-5-4-6-10(11)12/h4-9H,3H2,1-2H3
• InChI Key： RRWUTJXRXYJZKO-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(CC)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 214.09942
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.095
• Boiling Point: 377.5°Cat760mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.583
• PSA: 26.3
• LogP: 3.44110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes